
Technical Data Sheet: (2S)-2-
Piperidinecarboxylic Acid Hydrochloride

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
(S)-piperidine-2-carboxylic acid

hydrochloride

Cat. No.: B1314991 Get Quote

Audience: Researchers, scientists, and drug development professionals.

**Abstract
This document provides a concise technical overview of (2S)-2-Piperidinecarboxylic acid

hydrochloride, a derivative of the non-proteinogenic amino acid pipecolic acid. The primary

focus is the determination and understanding of its molecular weight, a fundamental parameter

in chemical synthesis, quantitative analysis, and formulation development. This guide presents

the compound's key identifiers, its molecular formula, and a detailed breakdown of its

molecular weight calculation. Methodologies for molecular weight determination are discussed,

and a logical diagram illustrates the relationship between the compound's structure and its

molar mass.

Compound Identification and Properties
(2S)-2-Piperidinecarboxylic acid hydrochloride, also known as L-Pipecolic acid hydrochloride, is

a heterocyclic compound.[1][2] Its stereochemistry is defined by the (S) configuration at the

chiral center at the second position of the piperidine ring. The hydrochloride salt form enhances

its stability and solubility in aqueous solutions.

Table 1: Chemical and Physical Properties
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Property Value Source

IUPAC Name
(2S)-piperidine-2-carboxylic

acid;hydrochloride
PubChem[3]

Synonyms

L-Pipecolic acid hydrochloride,

(S)-piperidine-2-carboxylic acid

hydrochloride

iChemical[1], Conier Chem[4]

CAS Number 2133-33-7 PubChem[3]

Molecular Formula C₆H₁₂ClNO₂ iChemical[1], PubChem[3]

Molecular Weight 165.62 g/mol iChemical[1], Conier Chem[4]

Exact Mass 165.055649 u Conier Chem[4]

Molecular Weight Determination
The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.

The molecular formula for (2S)-2-Piperidinecarboxylic acid hydrochloride is C₆H₁₂ClNO₂.[1][3]

Table 2: Atomic Weight Contribution

Element Symbol Count
Atomic Weight
( g/mol )

Total
Contribution (
g/mol )

Carbon C 6 12.011 72.066

Hydrogen H 12 1.008 12.096

Chlorine Cl 1 35.453 35.453

Nitrogen N 1 14.007 14.007

Oxygen O 2 15.999 31.998

Total 165.620

The calculated molecular weight is 165.62 g/mol .

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/12210878
http://www.ichemical.com/products/2133-33-7.html
https://www.echemi.com/produce/pr2503043298-2s-2-piperidinecarboxylic-acid-hydrochloride.html
https://pubchem.ncbi.nlm.nih.gov/compound/12210878
http://www.ichemical.com/products/2133-33-7.html
https://pubchem.ncbi.nlm.nih.gov/compound/12210878
http://www.ichemical.com/products/2133-33-7.html
https://www.echemi.com/produce/pr2503043298-2s-2-piperidinecarboxylic-acid-hydrochloride.html
https://www.echemi.com/produce/pr2503043298-2s-2-piperidinecarboxylic-acid-hydrochloride.html
http://www.ichemical.com/products/2133-33-7.html
https://pubchem.ncbi.nlm.nih.gov/compound/12210878
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1314991?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols for Molecular Weight
Verification
While the molecular weight can be accurately calculated from the molecular formula, it is

standard practice to verify it experimentally. The primary technique for this purpose is Mass

Spectrometry.

Protocol: Molecular Weight Verification by Electrospray Ionization Mass Spectrometry (ESI-MS)

Sample Preparation: A dilute solution of (2S)-2-Piperidinecarboxylic acid hydrochloride is

prepared in a suitable solvent, typically methanol or a water/acetonitrile mixture. A

concentration of approximately 1 mg/mL is standard.

Instrumentation: A mass spectrometer equipped with an electrospray ionization (ESI) source

is used. The instrument is calibrated using a known standard.

Infusion: The sample solution is infused into the ESI source at a constant flow rate (e.g., 5-10

µL/min).

Ionization: A high voltage is applied to the infusion needle, causing the sample to form a fine

spray of charged droplets. The solvent evaporates, leading to the formation of gas-phase

ions of the analyte. For this compound, the expected ion would be the protonated molecule

[M+H]⁺, corresponding to the free base (C₆H₁₁NO₂).

Mass Analysis: The ions are guided into the mass analyzer (e.g., a quadrupole or time-of-

flight analyzer), which separates them based on their mass-to-charge ratio (m/z).

Detection and Data Analysis: The detector records the abundance of ions at each m/z value.

The resulting mass spectrum should show a prominent peak corresponding to the [M+H]⁺

ion of the free base (molecular weight 129.16 g/mol ) at an m/z of approximately 130.16. The

presence of the hydrochloride is inferred from the sample identity and is not directly

observed in this mode.

Visualizations
Diagram 1: Molecular Weight Calculation Workflow
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Caption: Workflow for calculating the molecular weight.

Diagram 2: Experimental Verification Logic
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Caption: Logic for mass spectrometry verification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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